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Patent Overview and Potential Applications

Patent information confirms that Hexahydroindan acetal and ketal compounds are used as fragrance

chemicals in various product types [1] [2]. The patents assign these compounds to the following standard

international patent classifications (IPC), which indicate their potential application areas:

Table: Key Patent Information for Hexahydroindan Acetal/Ketal Compounds

Patent Number
Priority
Date

Key Application Areas Relevant IPC Codes

EP1801109A3 [1] 2005-12-
21

Fine fragrances, cosmetics,
toiletries, detergents [1]

C11D3/50, C11D3/20,
C11D3/2068

DE602006013396D1
[2]

2005-12-
21

Perfume compositions [2] C11D3/50, C11D3/20,
C11D3/2068

The diagrams below summarize the general scope and formulation considerations for these compounds.
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Patent Application Scope for Hexahydroindan Compounds
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Diagram 1: The documented application scope of Hexahydroindan acetal and ketal compounds in consumer

products.

General Formulation Integration Workflow
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Diagram 2: A generalized workflow for incorporating fragrance compounds into end products, where

stabilization is tested.

Information Gaps and Research Recommendations
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The search results I obtained are insufficient to create the detailed Application Notes and Protocols you

require. The patents establish the compounds' existence and general use but lack the following critical

information for researchers and scientists:

Quantitative Stabilization Data: Specific metrics on how these compounds improve shelf-life, resist

oxidation, or maintain scent profile under various conditions (pH, temperature, light exposure) are
absent.

Detailed Experimental Protocols: Step-by-step methodologies for evaluating stability, including
analytical methods (e.g., GC-MS for quantifying degradation), accelerated aging tests, and

compatibility studies with other formulation ingredients are not provided.
Mechanistic Insights: The chemical rationale for how the acetal/ketal functional groups contribute to

stability compared to other fragrance aldehydes or ketones is not discussed.

To obtain the detailed information you need, I suggest the following avenues for further research:

Specialized Scientific Databases: Conduct a targeted search in databases like SciFinderⁿ,
Reaxys, or Google Scholar using the specific chemical names and patent numbers as keywords,
combined with terms like "stability," "hydrolysis," "oxidation," and "mechanism."

Manufacturer Technical Data Sheets: If these compounds are commercially available, the
manufacturers likely provide Technical Data Sheets (TDS) or Application Notes containing stability

profiles, recommended usage levels, and formulation guidelines.
Perfumery Science Literature: Explore textbooks and journals dedicated to fragrance chemistry,

which often contain chapters on the stabilizing effects of acetal and ketal formation in perfumery.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b590035#hexahydroindan-acetal-derivatives-fragrance-

stabilization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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